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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantification of total
and phosphorylated Leucine-Rich Repeat Kinase 2 (LRRK2) protein using Meso Scale
Discovery (MSD) electrochemiluminescence (ECL) immunoassays. These assays offer a
sensitive and high-throughput method for studying LRRK2, a key protein implicated in
Parkinson's disease, making them valuable tools for basic research and therapeutic
development.

Introduction

Leucine-Rich Repeat Kinase 2 (LRRK2) is a large, multi-domain protein with both kinase and
GTPase activity.[1][2] Mutations in the LRRK2 gene are one of the most common genetic
causes of both familial and sporadic Parkinson's disease.[3] The G2019S mutation, located in
the kinase domain, is the most prevalent and leads to increased LRRK2 kinase activity.[4] This
has made LRRK2 a prime target for the development of therapeutic inhibitors.

MSD's electrochemiluminescence platform provides a robust method for quantifying total
LRRK2 protein levels and the phosphorylation of specific residues, such as Serine 935
(pSer935), which serves as a biomarker for LRRK2 kinase activity.[5][6] These assays are
crucial for understanding LRRK2 biology and for the preclinical and clinical evaluation of
LRRK2-targeting drugs.
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LRRK2 Signaling Pathway

LRRK2 is involved in a variety of cellular processes, and its signaling is complex. A key aspect
of its function is its kinase activity, which involves the phosphorylation of a subset of Rab
GTPases.[3] This phosphorylation can impact downstream cellular events. The following
diagram illustrates a simplified LRRK2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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